Cas no 1806865-00-8 (3,4-Diamino-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1806865-00-8
• MF: C₆H₆F₂N₄O₂
• MW: 204.134247303009
• CID: 4849021
• Update Time: 2025-06-08

3,4-Diamino-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C6H6F2N4O2/c7-6(8)5-4(10)3(9)2(1-11-5)12(13)14/h1,6H,10H2,(H2,9,11)
• InChI Key： XFNCPXSSTIZQNH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 0.5
• Topological Polar Surface Area: 111

Additional information on 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine

Recent Advances in the Study of 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine (CAS: 1806865-00-8)

3,4-Diamino-2-(difluoromethyl)-5-nitropyridine (CAS: 1806865-00-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological efficacy, positioning it as a candidate for further drug development.

One of the key areas of research has been the synthesis and optimization of 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers employed a multi-step process involving nitration and fluorination reactions, followed by purification techniques such as column chromatography. This advancement is critical for ensuring the compound's availability for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated the compound's potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations. These findings suggest that 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine could serve as a scaffold for developing new antibiotics to combat resistant pathogens.

Additionally, preliminary investigations into its anticancer properties have shown promising results. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The researchers attributed this effect to the compound's ability to modulate key signaling pathways, including the PI3K/AKT cascade. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetics and toxicity profile.

Despite these advancements, challenges remain in the clinical translation of 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, 3,4-Diamino-2-(difluoromethyl)-5-nitropyridine (CAS: 1806865-00-8) represents a promising candidate in the realm of drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent synthetic and mechanistic insights, underscore its value as a subject of ongoing research. Future studies should focus on optimizing its properties and advancing it through the drug development pipeline to realize its clinical applications.